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Compound of Interest

Compound Name: 3-Nitro-N-phenylthiophen-2-amine

Cat. No.: B1318104

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitro-N-phenylthiophen-2-amine is a heterocyclic organic compound belonging to the 2-
aminothiophene class. The thiophene ring system is a prevalent scaffold in numerous
biologically active compounds and pharmaceutical drugs. The presence of both a nitro group
and a secondary amine functionality suggests a potential for diverse chemical reactivity and
biological activity. While specific biological data for 3-Nitro-N-phenylthiophen-2-amine is not
extensively documented in current literature, the broader classes of 2-aminothiophenes and
nitrothiophenes are subjects of significant interest in medicinal chemistry. Nitrothiophenes, for
instance, are recognized as chemotherapeutic agents, with some acting as nitric oxide donors
upon bioreduction. This guide provides a comprehensive overview of the synthesis, and
physicochemical properties of 3-Nitro-N-phenylthiophen-2-amine, and contextualizes its
potential biological relevance based on related compounds.

Physicochemical Properties

A summary of the key physicochemical properties for 3-Nitro-N-phenylthiophen-2-amine is
provided in the table below.
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Property Value Source
CAS Number 78399-02-7 ChemSrc[1]
Molecular Formula C10HsN202S ChemSrc[1]
Molecular Weight 220.25 g/mol ChemSrc[1]
IUPAC Name 3-n.itro-N-phenylthiophen-z- Chemsre[1]
amine

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Synthesis

An efficient, two-step synthesis for N-substituted 3-nitrothiophen-2-amines, including the title

compound, has been reported. This method involves a domino reaction that forms two carbon-

carbon bonds in a single operation.

Synthetic Scheme

The synthesis of 3-Nitro-N-phenylthiophen-2-amine proceeds via the reaction of an a-

nitroketene N,S-anilinoacetal with 1,4-dithiane-2,5-diol. The reaction is catalyzed by a base,

such as potassium carbonate, in refluxing ethanol.

Starting Materials
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Reagents & Conditions
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Synthetic pathway for 3-Nitro-N-phenylthiophen-2-amine.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 3-Nitro-N-
phenylthiophen-2-amine, adapted from the literature.

Materials:

 o-nitroketene N,S-anilinoacetal
e 1 4-dithiane-2,5-diol

o Potassium carbonate (K2COs)
e Ethanol

Procedure:

A mixture of the appropriate a-nitroketene N,S-anilinoacetal (1 mmol) and 1,4-dithiane-2,5-
diol (0.5 mmol) is prepared.

o Potassium carbonate (K2CQO3) is added to the mixture.

e The mixture is suspended in ethanol and refluxed.

e The reaction progress is monitored by Thin Layer Chromatography (TLC).
e Upon completion, the reaction mixture is poured into water.

e The resulting precipitate is filtered and washed with cold ethanol to yield the pure product.

Quantitative Data

The reported synthesis is highly efficient. The table below summarizes the quantitative data for
the synthesis of 3-Nitro-N-phenylthiophen-2-amine and a selection of its analogs.
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Reaction Time

Compound R Group . Yield (%)
(min)
3e p-tolyl 25 88
3a 4-F-Ph 20 96
3b 4-Cl-Ph 20 95
3c 4-Br-Ph 20 98
3d 3-CFs-Ph 30 96
3f 4-Et-Ph 25 92
3g 4-iPr-Ph 25 90
3h 4-tBu-Ph 25 89
3i 4-MeO-Ph 20 97

Biological Activity and Potential Applications

While there is a lack of specific biological studies on 3-Nitro-N-phenylthiophen-2-amine, the
broader class of nitrothiophenes has been investigated for various therapeutic applications.

General Activity of Nitrothiophenes

Nitrothiophenes are known to possess a range of biological activities, including:

» Antimicrobial Activity: Several nitrothiophene derivatives have demonstrated efficacy against
bacteria and fungi. The proposed mechanism of action for some of these compounds
involves nucleophilic attack by intracellular thiols.

» Antitubercular Activity: Certain nitrothiophenes act as antitubercular agents by releasing nitric
oxide upon activation by microbial enzymes.

Potential Signhaling Pathways

A generalized potential mechanism of action for bioactive nitrothiophenes is the interaction with
intracellular thiol-containing molecules, such as glutathione or cysteine residues in proteins.
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This interaction can lead to the formation of a Meisenheimer complex or displacement of a
leaving group, ultimately resulting in cellular stress and death of the microorganism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1318104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318104?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 3-nitro-N-phenylthiophen-2-amine | CAS#:78399-02-7 | Chemsrc [chemsrc.com]

« To cite this document: BenchChem. [Technical Guide: 3-Nitro-N-phenylthiophen-2-amine
(CAS: 78399-02-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318104#3-nitro-n-phenylthiophen-2-amine-cas-
number-78399-02-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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